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Compound of Interest

Compound Name: Isobutylcitral

Cat. No.: B15466157 Get Quote

A comprehensive comparison of the spectroscopic data for synthetic versus natural

isobutylcitral cannot be provided at this time due to the absence of verifiable scientific

literature and spectral data for a compound under this name. Extensive searches have failed to

identify "isobutylcitral" as a standard or commonly recognized chemical entity, making a

comparative analysis impossible.

Initial investigations into chemical and spectroscopic databases yielded no results for

"isobutylcitral." This suggests that the name may be a non-standard trivial name, a

typographical error, or a reference to a very specific and obscure molecule not widely

documented in scientific literature.

One isolated reference was found for "isobutyl citral," associating it with the IUPAC name 3,7,9-

trimethyl-2,6-decadienal and the CAS number 58605-97-3. However, this entry lacked any

corresponding spectroscopic data (such as NMR, IR, or Mass Spectrometry), information

regarding its natural occurrence, or details of its synthesis. Furthermore, the source indicated

that this compound is not used in fragrance or flavor applications, which often drive the

synthesis and analysis of such molecules.

Given the lack of available data, a comparison of the spectroscopic properties of a synthetic

versus a naturally occurring form of "isobutylcitral" cannot be conducted. The fundamental

requirement for such a comparison is the availability of authenticated spectral data from both

sources, which is currently not the case.
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It is possible that the intended compound of interest is a derivative of a more common natural

product, such as citronellal, or that there is a misspelling in the requested chemical name.

Without a confirmed chemical structure and identity, any attempt at a spectroscopic comparison

would be purely speculative.

Therefore, we are unable to provide the requested data tables, experimental protocols, and

visualizations for a comparative guide on synthetic versus natural isobutylcitral. Further

clarification on the precise chemical identity of the compound of interest is necessary to

proceed with such an analysis.

To cite this document: BenchChem. [Spectroscopic Data Comparison: Synthetic vs. Natural
Isobutylcitral - A Case of Undefined Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15466157#spectroscopic-data-comparison-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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